Cas no 2227704-69-8 (rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine
• CAS No: 2227704-69-8
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 6276581
• PubChem ID: 165722770
• Update Time: 2025-05-22

rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropyl]methanamine
• 2227704-69-8
• EN300-1787818

• Inchi： 1S/C7H12N4/c1-11-4-7(9-10-11)6-2-5(6)3-8/h4-6H,2-3,8H2,1H3/t5-,6+/m0/s1
• InChI Key： ARSCUIUTVNZQPR-NTSWFWBYSA-N
• SMILES： NC[C@@H]1C[C@H]1C1=CN(C)N=N1

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 56.7Ų

Additional information on rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine

Comprehensive Overview of rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine (CAS No. 2227704-69-8)

The compound rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine (CAS No. 2227704-69-8) is a cyclopropylmethanamine derivative featuring a 1-methyl-1H-1,2,3-triazole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The presence of both the cyclopropyl ring and the triazole group contributes to its distinctive physicochemical properties, making it a valuable scaffold for medicinal chemistry.

Researchers have explored the rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine as a key intermediate in synthesizing bioactive molecules. Its chiral centers at the 1R and 2R positions are particularly noteworthy, as they can influence the compound's interactions with biological targets. Recent studies highlight its relevance in addressing modern therapeutic challenges, such as targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, which are hot topics in current drug development.

The synthesis of rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine often involves click chemistry strategies, leveraging the 1,2,3-triazole ring formation. This approach aligns with the growing demand for efficient and sustainable synthetic methods, a major focus in green chemistry. The compound's amine functionality further enhances its versatility, enabling derivatization for various applications, including proteolysis-targeting chimeras (PROTACs) and small-molecule probes.

In the context of AI-driven drug discovery, rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine has been investigated for its potential in virtual screening and molecular docking studies. Its rigid yet flexible structure makes it an interesting candidate for structure-activity relationship (SAR) analyses. Additionally, the compound's logP and solubility profiles are critical parameters for researchers optimizing bioavailability in drug candidates.

The 1-methyl-1H-1,2,3-triazol-4-yl group in rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine is known for its metabolic stability, a highly sought-after property in lead optimization. This feature is particularly relevant in the development of CNS (central nervous system) therapeutics, where metabolic degradation is a common challenge. The compound's potential applications in neuropharmacology and neurodegenerative disease research are areas of active exploration.

From a patent landscape perspective, rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine and its derivatives have been featured in several intellectual property filings, underscoring its commercial significance. The compound's utility spans across orphan drugs, precision medicine, and personalized therapeutics, aligning with current trends in healthcare innovation.

Quality control and analytical characterization of rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and stereochemical integrity, which are crucial for reproducible research outcomes. The growing emphasis on QC/QA in pharmaceutical manufacturing further highlights the importance of robust analytical protocols for compounds like this.

In summary, rac-(1R,2R)-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine (CAS No. 2227704-69-8) represents a fascinating case study in modern medicinal chemistry. Its structural features, synthetic accessibility, and potential biological relevance position it as a compound of continuing interest across multiple research domains. As the pharmaceutical industry increasingly focuses on targeted therapies and small-molecule drugs, this compound's significance is likely to grow in the coming years.